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Executive Summary

Nky80 is a potent and selective, cell-permeable inhibitor of type 5 and type 6 adenylyl cyclases
(AC5 and ACB6). As a non-nucleoside quinazolinone, it acts as a non-competitive inhibitor with
respect to both ATP and forskolin.[1] This technical guide provides an in-depth overview of the
Nky80 adenylyl cyclase inhibition pathway, including its mechanism of action, quantitative
inhibitory data, detailed experimental protocols for its use, and visualization of the relevant
signaling pathways and workflows.

Mechanism of Action

Nky80 exerts its inhibitory effect directly on the catalytic activity of adenylyl cyclase isoforms,
with a pronounced selectivity for AC5 and AC6.[2][3] Adenylyl cyclases are responsible for the
conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (CAMP), a
ubiquitous second messenger involved in numerous signal transduction pathways. By inhibiting
AC5 and AC6, Nky80 effectively reduces the intracellular concentration of CAMP, thereby
modulating downstream signaling cascades.

The inhibition by Nky80 is non-competitive, indicating that it does not bind to the same site as
the substrate (ATP) or the activator forskolin.[1] This mode of action suggests that Nky80 binds
to an allosteric site on the adenylyl cyclase enzyme, inducing a conformational change that
reduces its catalytic efficiency.
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Quantitative Inhibitory Data

The inhibitory potency of Nky80 has been characterized against several adenylyl cyclase
isoforms. The half-maximal inhibitory concentration (IC50) values from in vitro studies are
summarized in the table below.

Adenylyl Cyclase Isoform IC50 Value Reference
Type V (AC5) 8.3 uM

Type VI (AC6) Potent inhibition, similar to AC5  [2]

Type 1l (AC3) 132 uM

Type Il (AC2) 1.7 mM

Note: While initially identified as an AC5 selective inhibitor, further comprehensive profiling has
demonstrated that Nky80 is more accurately described as an AC5/6-selective inhibitor.[2][3]

Signaling Pathway

The primary signaling pathway affected by Nky80 is the canonical G-protein coupled receptor
(GPCR) - adenylyl cyclase - cAMP pathway. Specifically, Nky80 targets AC5 and AC6, which
are often coupled to stimulatory G-proteins (Gs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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